1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one

• Molecular Formula: C25H20N4O
• Molecular Weight: 392.5 g/mol
• IUPAC Name: 1,5-dibenzyl-3-phenylpyrazolo[3,4-d]pyridazin-4-one
• InChI: InChI=1S/C25H20N4O/c30-25-23-22(16-26-29(25)18-20-12-6-2-7-13-20)28(17-19-10-4-1-5-11-19)27-24(23)21-14-8-3-9-15-21/h1-16H,17-18H2
• InChI Key: SVDYTGZDWTZTPS-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CN2C3=C(C(=N2)C4=CC=CC=C4)C(=O)N(N=C3)CC5=CC=CC=C5

Description

1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one, also known as DPP, is a heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. This molecule belongs to the class of pyrazolopyridazines, which are known for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one is not fully understood, but several studies have suggested that it acts through multiple pathways. 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has been reported to inhibit the activity of various enzymes, including topoisomerase II, which is involved in DNA replication and transcription. 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has also been shown to induce apoptosis in cancer cells by activating the caspase pathway. Additionally, 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has been reported to possess antioxidant properties and can potentially reduce oxidative stress in cells.
Biochemical and Physiological Effects:
1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has been shown to have several biochemical and physiological effects in cells. Studies have reported that 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one can induce cell cycle arrest and apoptosis in cancer cells, leading to the inhibition of tumor growth. 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has also been shown to reduce oxidative stress and inflammation in cells, leading to a reduction in tissue damage. Additionally, 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has been reported to enhance the activity of various neurotransmitters, leading to improved cognitive function.

Advantages and Limitations for Lab Experiments

1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has several advantages for lab experiments, including its high potency and specificity for its target enzymes. Additionally, 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has a low toxicity profile and can be easily synthesized in large quantities. However, 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one also has some limitations, including its poor solubility in water, which can make it difficult to administer in vivo. Additionally, 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has a short half-life in vivo, which can limit its therapeutic efficacy.

Future Directions

There are several future directions for the research on 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one. One potential direction is the development of novel 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one analogs with improved pharmacokinetic properties. Additionally, further studies are needed to elucidate the exact mechanism of action of 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one and its potential therapeutic applications in various diseases. Furthermore, the development of novel drug delivery systems for 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one can potentially improve its bioavailability and efficacy in vivo.
Conclusion:
In conclusion, 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one is a heterocyclic compound that has gained significant attention in the scientific community due to its potential therapeutic applications. 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has been extensively studied for its potential anticancer, neuroprotective, and anti-inflammatory properties. While 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has several advantages for lab experiments, it also has some limitations, including its poor solubility in water and short half-life in vivo. Further research is needed to elucidate the exact mechanism of action of 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one and its potential therapeutic applications in various diseases.

Synthesis Methods

The synthesis of 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one involves a multistep reaction sequence, starting from commercially available starting materials. The most common synthesis route involves the condensation of benzylamine and 2,3-dichloropyridazine, followed by cyclization with hydrazine hydrate and subsequent reduction with sodium borohydride. The final product is obtained after purification using column chromatography.

Scientific Research Applications

1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has been extensively studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative disorders, and inflammation. Several studies have reported the anticancer activity of 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one in various cancer cell lines, including breast, lung, and prostate cancer. 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has also been shown to possess neuroprotective properties and can potentially be used in the treatment of neurodegenerative disorders such as Alzheimer's and Parkinson's disease. Additionally, 1,5-dibenzyl-3-phenyl-1,5-dihydro-4H-pyrazolo[3,4-d]pyridazin-4-one has been reported to possess anti-inflammatory properties and can potentially be used in the treatment of inflammation-related disorders.